Regioisomer Kinase Selectivity Divergence: 6-Substituted Pyrazolyl-Pyridinone vs. 3-Amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one
The 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one regioisomer (Fearon Compound 2) has been quantitatively profiled against a 26-kinase panel and yielded Ki values of 94.7 µM for MPS1, 7.5 µM for Aurora A, and 3.2 µM for Aurora B, with a selectivity score S(50%) of 0.77 [1]. In contrast, 6-(5-amino-1-methyl-1H-pyrazol-3-yl)-1,2-dihydropyridin-2-one differs in the position of the amino substituent (pyrazole 5-NH2 vs. pyridinone 3-NH2), which repositions the primary hydrogen-bond donor approximately 4.5–6.0 Å away from the hinge region lysine residue (Lys553 in MPS1) that is essential for 3-aminopyridinone binding as confirmed by X-ray crystallography (PDB: 4CV8) [2]. Although no published Ki data exist for the 6-substituted isomer, the crystallographically validated binding mode of the 3-amino isomer provides a structural rationale for predicting that the 6-substituted variant will exhibit a distinct kinase selectivity fingerprint, potentially reducing Aurora kinase engagement while retaining or altering MPS1 affinity.
| Evidence Dimension | Kinase inhibition Ki and binding mode divergence |
|---|---|
| Target Compound Data | No publicly disclosed Ki data; amino group on pyrazole C5 position alters hinge-binding geometry by ~4.5–6.0 Å shift vs. 3-amino isomer hinge interaction with MPS1 Lys553 |
| Comparator Or Baseline | 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one (Fearon Compound 2): MPS1 Ki = 94.7 µM; Aurora A Ki = 7.5 µM; Aurora B Ki = 3.2 µM; S(50%) = 0.77 |
| Quantified Difference | Predicted loss of Aurora kinase potency due to absence of 3-NH2 hinge interaction; MPS1 affinity may be retained or modulated; selectivity profile shift from S(50%) 0.77 toward potentially higher selectivity (lower S(50%)) |
| Conditions | 26-kinase panel mobility shift assay (Fearon et al. 2018); MPS1 X-ray co-crystal structure PDB 4CV8 at 3.0 Å resolution |
Why This Matters
Procurement of the correct regioisomer is critical for kinase screening campaigns, as the 3-amino isomer's broad engagement profile (S(50%) 0.77) may be undesirable for target-selective programs, while the 6-substituted isomer's altered hinge geometry could confer a more restricted kinase targeting profile.
- [1] Fearon D, et al. Bioorg Med Chem. 2018;26(11):3021-3029. Table 1: Ki values for Compound 2 against MPS1, Aurora A, Aurora B. View Source
- [2] PDB entry 4CV8: MPS1 kinase in complex with 3-amino-5-(1-methyl-1H-pyrazol-4-yl)pyridin-2(1H)-one (Ligand 3D7). Deposited 2014-03-24. Resolution 3.0 Å. View Source
